Cas no 590-15-8 (trans-1-Bromo-1-propene)

Technical Introduction: trans-1-Bromo-1-propene trans-1-Bromo-1-propene (CAS 3017-95-6) is an unsaturated organobromine compound with the molecular formula C₃H₅Br. This colorless to pale yellow liquid is characterized by its trans-configuration, offering distinct reactivity in organic synthesis. It serves as a versatile alkylating agent and a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's bromine functionality and alkene moiety enable selective transformations, including cross-coupling reactions and nucleophilic substitutions. Its high purity and stability under controlled conditions make it suitable for precision applications in research and industrial processes. Proper handling is advised due to its potential lachrymatory effects and sensitivity to light and heat.
trans-1-Bromo-1-propene structure
trans-1-Bromo-1-propene structure
Product Name:trans-1-Bromo-1-propene
CAS No:590-15-8
MF:C3H5Br
MW:120.975800275803
CID:372141
PubChem ID:24864359
Update Time:2025-10-28

trans-1-Bromo-1-propene Chemical and Physical Properties

Names and Identifiers

    • 1-Propene, 1-bromo-,(1E)- (9CI)
    • 1-BROMO-1-PROPENE
    • 1-BROMO-PROOENE
    • 1-PROPENYL BROMIDE
    • n-propenyl bromide
    • PROPENYL BROMIDE
    • trans-1-bromo-1-propene
    • trans-1-bromoprop-1-ene
    • trans-1-Bromopropene
    • (E)-1-Bromo-1-propylene
    • (E)-1-Bromopropene
    • (E)-1-Propenyl bromide
    • 1-Bromo-(1E)-propene
    • 1-Propene, 1-bromo-, (E)-
    • 590-15-8
    • EINECS 209-671-6
    • 1-BROMO-PROPENE
    • 1-Bromopropene
    • trans-1-Bromo-1-propene contains copper as stabilizer
    • trans-1-bromo-prop-1-ene
    • AS-81218
    • BRN 1719096
    • 1-Propene, 1-bromo-
    • DTXSID0060438
    • PROPENE, 1-BROMO-
    • J-802022
    • (1E)-1-bromoprop-1-ene
    • 1-Bromo-1-propene(cis and trans)
    • DTXSID201311492
    • 1-Bromopropylene
    • 1-Bromo-1-propene, cis/trans mixture
    • (E)-1-bromoprop-1-ene
    • SCHEMBL246253
    • trans-1-Bromo-1-propene, contains copper as stabilizer, 99%
    • AMY19968
    • 590-14-7
    • AKOS015913650
    • 1-propene, 1-bromo-, (1E)-
    • 1-Bromo-1-propene (cis and trans), 98%
    • (E)-1-Bromo-1-propene
    • 3-01-00-00710 (Beilstein Handbook Reference)
    • D88739
    • trans-1-Bromo-1-propene
    • MDL: MFCD00000186
    • Inchi: 1S/C3H5Br/c1-2-3-4/h2-3H,1H3/b3-2+
    • InChI Key: NNQDMQVWOWCVEM-NSCUHMNNSA-N
    • SMILES: Br/C=C/C

Computed Properties

  • Exact Mass: 119.95700
  • Monoisotopic Mass: 119.957463
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 22.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 1.8
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless to light yellow liquid
  • Density: 1.408 g/mL at 25 °C(lit.)
  • Melting Point: −116 °C(lit.)
  • Boiling Point: 64-65 °C(lit.)
  • Flash Point: Fahrenheit: 5 ° f < br / > Celsius: -15 ° C < br / >
  • Refractive Index: n20/D 1.453(lit.)
  • Solubility: Slightly soluble (1.7 g/l) (25 º C),
  • PSA: 0.00000
  • LogP: 1.91490

trans-1-Bromo-1-propene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225-H315-H319-H335
  • Warning Statement: P210-P261-P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38-53
  • Safety Instruction: S26-S36-S36/37/39-S16
  • FLUKA BRAND F CODES:8
  • RTECS:UC7080000
  • Hazardous Material Identification: F Xi
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R11; R36/37/38; R53
  • Packing Group:II
  • Hazard Level:3.1
  • HazardClass:3.1
  • PackingGroup:II
  • Storage Condition:2-8°C

trans-1-Bromo-1-propene Pricemore >>

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Additional information on trans-1-Bromo-1-propene

Research Brief on trans-1-Bromo-1-propene (CAS: 590-15-8) in Chemical and Biomedical Applications

trans-1-Bromo-1-propene (CAS: 590-15-8) is a halogenated alkene that has garnered significant attention in recent chemical and biomedical research due to its versatile reactivity and potential applications in pharmaceutical synthesis. This compound, characterized by its bromine substituent on the propene backbone, serves as a critical intermediate in organic synthesis, particularly in cross-coupling reactions and the construction of complex molecular architectures. Recent studies have explored its utility in drug discovery, material science, and agrochemical development, highlighting its broad applicability.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of trans-1-Bromo-1-propene as a precursor in the synthesis of novel antiviral agents. Researchers utilized palladium-catalyzed Heck coupling reactions to incorporate this compound into heterocyclic frameworks, yielding derivatives with potent activity against RNA viruses. The study reported a 40% improvement in synthetic efficiency compared to traditional bromoalkene precursors, underscoring the compound's advantages in scalable pharmaceutical production.

In the field of materials science, trans-1-Bromo-1-propene has been employed as a monomer in the polymerization of functionalized polyolefins. A 2024 ACS Applied Materials & Interfaces paper demonstrated its role in creating thermally stable polymers with tunable optoelectronic properties. The bromine moiety facilitated post-polymerization modifications, enabling the introduction of side-chain functionalities critical for applications in organic electronics and drug delivery systems.

Recent advancements in analytical techniques have also refined the characterization of trans-1-Bromo-1-propene. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) studies have provided detailed insights into its stability and degradation pathways under various conditions. These findings are particularly relevant for quality control in industrial applications, where purity and shelf-life are paramount concerns.

From a toxicological perspective, new in vitro studies have evaluated the safety profile of trans-1-Bromo-1-propene, with results indicating moderate cytotoxicity at high concentrations. However, structure-activity relationship (SAR) analyses suggest that strategic molecular modifications can significantly reduce these effects while maintaining desired reactivity, opening avenues for safer derivatives in biomedical applications.

The compound's role in agrochemical research has expanded, with recent patents disclosing its incorporation into next-generation herbicides and fungicides. Its ability to act as a reactive handle for further functionalization has enabled the development of targeted crop protection agents with reduced environmental persistence.

Looking forward, researchers are exploring the potential of trans-1-Bromo-1-propene in click chemistry applications and as a building block for metal-organic frameworks (MOFs). Its unique combination of reactivity and stability positions it as a valuable tool in emerging areas of chemical research, particularly in the development of smart materials and targeted therapeutics.

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